Cas no 1214388-84-7 (3'-Fluoro-3-(trifluoromethyl)biphenyl-2-carbonyl chloride)

• Product Name: 3'-Fluoro-3-(trifluoromethyl)biphenyl-2-carbonyl chloride
• CAS No: 1214388-84-7
• MF: C₁₄H₇ClF₄O
• MW: 302.651396989822
• CID: 4998521
• Update Time: 2025-05-28

3'-Fluoro-3-(trifluoromethyl)biphenyl-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3'-fluoro-3-(trifluoromethyl)biphenyl-2-carbonyl chloride
• 3'-Fluoro-3-(trifluoromethyl)biphenyl-2-carbonyl chloride

• Inchi： 1S/C14H7ClF4O/c15-13(20)12-10(8-3-1-4-9(16)7-8)5-2-6-11(12)14(17,18)19/h1-7H
• InChI Key： QEMVGZJFOGTFEM-UHFFFAOYSA-N
• SMILES： ClC(C1C(C(F)(F)F)=CC=CC=1C1C=CC=C(C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 5
• Topological Polar Surface Area: 17.1

Additional information on 3'-Fluoro-3-(trifluoromethyl)biphenyl-2-carbonyl chloride

Research Brief on 3'-Fluoro-3-(trifluoromethyl)biphenyl-2-carbonyl chloride (CAS: 1214388-84-7) in Chemical Biology and Pharmaceutical Applications

The compound 3'-Fluoro-3-(trifluoromethyl)biphenyl-2-carbonyl chloride (CAS: 1214388-84-7) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and biological relevance. The trifluoromethyl and fluoro substituents on the biphenyl scaffold confer enhanced metabolic stability and lipophilicity, making it a valuable intermediate for the development of bioactive molecules.

Recent studies have highlighted the role of 3'-Fluoro-3-(trifluoromethyl)biphenyl-2-carbonyl chloride as a key building block in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the modular construction of kinase inhibitors, where the carbonyl chloride moiety facilitated efficient amide bond formation with amino-containing pharmacophores. The compound's reactivity was further exploited in solid-phase peptide synthesis (SPPS) to generate fluorinated peptide analogs with improved proteolytic resistance.

In addition to its synthetic applications, this compound has been investigated for its direct biological effects. A preprint from BioRxiv (2024) reported that derivatives of 3'-Fluoro-3-(trifluoromethyl)biphenyl-2-carbonyl chloride exhibited selective modulation of G-protein-coupled receptors (GPCRs) involved in inflammatory pathways. The trifluoromethyl group was critical for binding affinity, as evidenced by structure-activity relationship (SAR) studies comparing fluorinated and non-fluorinated analogs. These findings suggest potential therapeutic applications in autoimmune diseases and oncology.

From a chemical perspective, advances in the scalable synthesis of this compound have been achieved through continuous-flow chemistry. A 2023 Organic Process Research & Development paper detailed a safer, high-yield (85%) protocol using microreactor technology to handle the exothermic acylation step. This innovation addresses previous challenges associated with the compound's instability under conventional batch conditions, enabling broader industrial adoption.

Ongoing research is exploring the compound's utility in PROTAC (Proteolysis Targeting Chimera) design, where its structural features may enhance ternary complex formation between target proteins and E3 ubiquitin ligases. Preliminary data presented at the 2024 ACS Spring Meeting indicated that fluorinated linkers derived from this scaffold improved brain penetration in rodent models, highlighting its potential in central nervous system (CNS) drug development.

In conclusion, 3'-Fluoro-3-(trifluoromethyl)biphenyl-2-carbonyl chloride represents a versatile tool in medicinal chemistry, with applications spanning from synthetic methodology to drug candidate optimization. Future research directions may focus on expanding its use in covalent inhibitor design and radiopharmaceutical labeling, leveraging the fluorine atom for ¹⁸F PET tracer development. The compound's unique combination of synthetic accessibility and bioactivity underscores its growing importance in pharmaceutical innovation.